rac-Avocadene
rac-Avocadene
Avocadene belongs to the class of organic compounds known as long-chain fatty alcohols. These are fatty alcohols that have an aliphatic tail of 13 to 21 carbon atoms. Thus, avocadene is considered to be a fatty alcohol lipid molecule. Avocadene exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Avocadene has been primarily detected in urine. Within the cell, avocadene is primarily located in the membrane (predicted from logP) and cytoplasm. Outside of the human body, avocadene can be found in avocado and fruits. This makes avocadene a potential biomarker for the consumption of these food products.
Brand Name:
Vulcanchem
CAS No.:
83797-45-9
VCID:
VC0107707
InChI:
InChI=1S/C17H34O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-16(19)14-17(20)15-18/h2,16-20H,1,3-15H2
SMILES:
C=CCCCCCCCCCCCC(CC(CO)O)O
Molecular Formula:
C17H34O3
Molecular Weight:
286.4 g/mol
rac-Avocadene
CAS No.: 83797-45-9
Reference Standards
VCID: VC0107707
Molecular Formula: C17H34O3
Molecular Weight: 286.4 g/mol
| CAS No. | 83797-45-9 |
|---|---|
| Product Name | rac-Avocadene |
| Molecular Formula | C17H34O3 |
| Molecular Weight | 286.4 g/mol |
| IUPAC Name | heptadec-16-ene-1,2,4-triol |
| Standard InChI | InChI=1S/C17H34O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-16(19)14-17(20)15-18/h2,16-20H,1,3-15H2 |
| Standard InChIKey | DFEHQWFIOMAGBM-UHFFFAOYSA-N |
| SMILES | C=CCCCCCCCCCCCC(CC(CO)O)O |
| Canonical SMILES | C=CCCCCCCCCCCCC(CC(CO)O)O |
| Melting Point | 68°C |
| Physical Description | Solid |
| Description | Avocadene belongs to the class of organic compounds known as long-chain fatty alcohols. These are fatty alcohols that have an aliphatic tail of 13 to 21 carbon atoms. Thus, avocadene is considered to be a fatty alcohol lipid molecule. Avocadene exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Avocadene has been primarily detected in urine. Within the cell, avocadene is primarily located in the membrane (predicted from logP) and cytoplasm. Outside of the human body, avocadene can be found in avocado and fruits. This makes avocadene a potential biomarker for the consumption of these food products. |
| Synonyms | 16-Heptadecene-1,2,4-triol; 1,2,4-Trihydroxyheptadec-16-ene; |
| PubChem Compound | 158573 |
| Last Modified | Nov 11 2021 |
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